Cas no 1303-58-8 (Gold(III) oxide)

• Product Name: Gold(III) oxide
• CAS No: 1303-58-8
• MF: Au₂O₃
• MW: 441.9322
• MDL: MFCD00014173
• CID: 41161
• PubChem ID: 24860215
• Update Time: 2025-09-27

Gold(III) oxide Chemical and Physical Properties

Names and Identifiers

• Gold(III) oxide
• Gold oxide
• Gold(III) oxide hydrate
• digold trioxide
• GoldoxideorangebrownpowderGoldgehalt
• Auric oxide
• gold(3+),oxygen(2-)
• gold(3+)
• Gold trioxide
• Auric trioxide
• Auric hydroxide
• GOLD SESQUIOXIDE
• goldoxide(au2o3)
• EINECS 215-122-1
• gold(3+);oxygen(2-)
• 1303-58-8
• DDYSHSNGZNCTKB-UHFFFAOYSA-N
• Gold(III)oxide
• Gold oxide (Au2O3)
• UNII-LW5Y686RUP
• MFCD00014173
• LW5Y686RUP
• GOLD TRIOXIDE [MI]
• BAA30358
• Q415247

• MDL： MFCD00014173
• Inchi： 1S/2Au.3O/q2*+3;3*-2
• InChI Key： DDYSHSNGZNCTKB-UHFFFAOYSA-N
• SMILES： [Au+3].[Au+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 441.91800
• Monoisotopic Mass: 441.917848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: Black or dark brown powder, odourless
• Density: 7.4830
• Melting Point: 150°C
• Boiling Point: No data available
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water. Soluble in HCl, HNO₃ and in NaCN solution.
• PSA: 43.37000
• LogP: -0.31100
• Merck: 14,4524
• Sensitiveness: Sensitive to light
• Solubility: Insoluble in water

Gold(III) oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 3263
• WGK Germany：3
• Hazard Category Code： R36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/38
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds